Building Blocks
  • o-Toluidine
    o-Toluidine
    • Cat. No.:
    • B026562
    • CAS No.:
    • 95-53-4
    • Molecular Formula:
    • C7H9N
      C6H4CH3NH2
      C7H9N
    • Molecular Weight:
    • 107.15 g/mol
    Description
    o-Toluidine undergoes chemically oxidative polymerization with aniline in the presence of ammonium persulfate as an oxidant in HCl medium.
    o-Toluidine is one of the metabolites of prilocaine and...
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  • N-(hydroxymethyl)phthalimide
    N-(hydroxymethyl)phthalimide
    • Cat. No.:
    • B031610
    • CAS No.:
    • 118-29-6
    • Molecular Formula:
    • C9H7NO3
    • Molecular Weight:
    • 177.16 g/mol
    Description
    N-(hydroxymethyl)phthalimide is a primary alcohol comprising phthalimide carrying an N-hydroxymethyl substituent. It is a primary alcohol and a member of phthalimides. It is functionally related to a phthalimide...
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  • Syringaldehyde
    Syringaldehyde
    • Cat. No.:
    • B056468
    • CAS No.:
    • 134-96-3
    • Molecular Formula:
    • C9H10O4
    • Molecular Weight:
    • 182.17 g/mol
    Description
    Syringaldehyde is a hydroxybenzaldehyde that is 4-hydroxybenzaldehyde substituted by methoxy groups at positions 3 and 5. Isolated from Pisonia aculeata and Panax japonicus var. major, it exhibits hypoglycemic a...
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  • p-Toluidine
    p-Toluidine
    • Cat. No.:
    • B134586
    • CAS No.:
    • 106-49-0
    • Molecular Formula:
    • C7H9N
      C6H4CH3NH2
      C7H9N
    • Molecular Weight:
    • 107.15 g/mol
    Description
    p-Toluidine is an aromatic amine. It can be detected in the water samples by homogeneous liquid-liquid extraction followed by ion mobility spectrometry (HLLE-IMS).
    p-Toluidine undergoes oxidativ...
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  • 1-Methyl-1H-pyrrole-2-carboxylic acid
    1-Methyl-1H-pyrrole-2-carboxylic acid
    • Cat. No.:
    • B147220
    • CAS No.:
    • 6973-60-0
    • Molecular Formula:
    • C6H7NO2
    • Molecular Weight:
    • 125.13 g/mol
    Description
    1-Methyl-1H-pyrrole-2-carboxylic acid, also known as 1-Methyl-1H-pyrrole-2-carboxylic acid, is a useful research compound. Its molecular formula is C6H7NO2 and its molecular weight is 125.13 g/mol. The purity ...
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  • 2-Tridecanone
    2-Tridecanone
    • Cat. No.:
    • B165437
    • CAS No.:
    • 593-08-8
    • Molecular Formula:
    • C13H26O
    • Molecular Weight:
    • 198.34 g/mol
    Description
    2-tridecanone is a white crystalline solid. (NTP, 1992)
    Tridecan-2-one is a methyl ketone that is tridecane in which the methylene hydrogens at position 2 are replaced by an oxo group. It has a role as a plan...
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  • Pyrazole
    Pyrazole
    • Cat. No.:
    • B372694
    • CAS No.:
    • 288-13-1
    • Molecular Formula:
    • C3H4N2
    • Molecular Weight:
    • 68.08 g/mol
    Description
    1H-pyrazole is the 1H-tautomer of pyrazole. It is a conjugate base of a pyrazolium. It is a conjugate acid of a pyrazol-1-ide. It is a tautomer of a 3H-pyrazole and a 4H-pyrazole.
    Pyrazole has been reported i...
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  • 3-Methyladipic acid
    3-Methyladipic acid
    • Cat. No.:
    • B1216137
    • CAS No.:
    • 623-82-5
    • Molecular Formula:
    • C7H12O4
    • Molecular Weight:
    • 160.17 g/mol
    Description
    3-methyladipic acid is an alpha,omega-dicarboxylic acid that is adipic acid substituted with a methyl group at position C-3. It has a role as a human urinary metabolite. It is an alpha,omega-dicarboxylic acid an...
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  • 1-Amino-4-methylpiperazine
    1-Amino-4-methylpiperazine
    • Cat. No.:
    • B1216902
    • CAS No.:
    • 6928-85-4
    • Molecular Formula:
    • C5H13N3
    • Molecular Weight:
    • 115.18 g/mol
    Description
    1-Amino-4-methylpiperazine, also known as 1-Amino-4-methylpiperazine, is a useful research compound. Its molecular formula is C5H13N3 and its molecular weight is 115.18 g/mol. The purity is usually 95%.
    The...
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  • 2-Bromooctanoic acid
    2-Bromooctanoic acid
    • Cat. No.:
    • B1216925
    • CAS No.:
    • 2623-82-7
    • Molecular Formula:
    • C8H15BrO2
    • Molecular Weight:
    • 223.11 g/mol
    Description
    It blocks the formation of polyhydroxyalkanoic acid in Pseudomonas fluorescens BM07 without any influence on the cell growth when grown on fructose. It inhibits β -oxidation of fatty acids in perfused rat liver and in mitochondria isolated from rat liver.
    2-Bromooctanoic acid is an effective substitute for the expensive (2,000 times) and cell-growth-inhibiting polyhydroxyalkanoic acid synthesis inhibitor, cerulenin. It blocks the formation o...
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